Cas no 1351613-78-9 (1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide
• CAS No: 1351613-78-9
• MF: C₁₆H₁₅N₃O₃
• MW: 297.308603525162
• CID: 6348316
• PubChem ID: 56764981
• Update Time: 2025-10-08

1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide
• 1351613-78-9
• VU0535507-1
• AKOS024536934
• 1-methyl-2-oxo-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)pyridine-3-carboxamide
• F6193-0062

• Inchi： 1S/C16H15N3O3/c1-19-8-2-3-12(16(19)22)15(21)18-11-5-4-10-6-7-17-14(20)13(10)9-11/h2-5,8-9H,6-7H2,1H3,(H,17,20)(H,18,21)
• InChI Key： ZCHOXZNFKQWGOE-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CCN1)NC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 297.11134135g/mol
• Monoisotopic Mass: 297.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide

Introduction to Compound CAS No 1351613-78-9: 1-Methyl-2-Oxo-N-(1-Oxo-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-1,2-Dihydropyridine-3-Carboxamide

The compound CAS No 1351613-78-9, also known as 1-methyl-2-oxo-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)-1,2-dihydropyridine-3-carboxamide, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of tetrahydroisoquinolines and dihydropyridines, which are well-known for their roles in various biological activities and therapeutic applications.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery, particularly in the development of antidepressants, antimicrobial agents, and anti-inflammatory drugs. The structure of this compound incorporates a dihydropyridine ring system, which is a key feature in many calcium channel blockers and other cardiovascular drugs. The presence of the carboxamide group further enhances its potential for bioactivity by providing sites for hydrogen bonding and other intermolecular interactions.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Michael addition, cyclization reactions, and amidation. These methods ensure the formation of the complex structure with high precision and yield. The compound's stability and solubility properties have been extensively studied, making it a promising candidate for further preclinical testing.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent activity against various enzyme targets, including cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These findings suggest its potential as an anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, studies on its interaction with cellular receptors have revealed selective binding profiles that could be advantageous in targeting specific diseases.

One of the most exciting developments in recent research is the exploration of this compound's role in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key pathways involved in neuroprotection and inflammation has drawn significant attention from researchers worldwide. Furthermore, its structural similarity to known bioactive compounds has led to investigations into its potential as a lead molecule for drug design.

The application of cutting-edge technologies such as computational drug design and molecular docking studies has provided deeper insights into the compound's mechanism of action. These studies have revealed that the compound interacts with critical residues on target proteins, leading to enhanced efficacy and selectivity. Such findings underscore the importance of interdisciplinary approaches in advancing our understanding of complex molecules like this one.

In conclusion, the compound CAS No 1351613-78-9 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with its promising biological activities, positions it as a valuable asset in the ongoing quest for novel therapeutic agents. Continued research into its properties will undoubtedly shed further light on its potential applications in medicine and beyond.